Cas no 933707-00-7 ((1-methyl-1H-imidazo1,2-bpyrazol-6-yl)methanamine)

• Product Name: (1-methyl-1H-imidazo1,2-bpyrazol-6-yl)methanamine
• CAS No: 933707-00-7
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 854360
• PubChem ID: 45121495
• Update Time: 2025-07-09

(1-methyl-1H-imidazo1,2-bpyrazol-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole-6-methanamine, 1-methyl-
• 1h-imidazo[1,2-b]pyrazole-6-methanamine,1-methyl-
• (1-methylimidazo[1,2-b]pyrazol-6-yl)methanamine
• F2198-7918
• (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine
• 933707-00-7
• AKOS026725647
• (1-methyl-1H-imidazo1,2-bpyrazol-6-yl)methanamine

• Inchi： 1S/C7H10N4/c1-10-2-3-11-7(10)4-6(5-8)9-11/h2-4H,5,8H2,1H3
• InChI Key： VAWZMGOKGJRZMQ-UHFFFAOYSA-N
• SMILES： N12C=CN(C)C1=CC(CN)=N2

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 48.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-methyl-1H-imidazo1,2-bpyrazol-6-yl)methanamine

The Compound CAS No. 933707-00-7: (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine

The compound with CAS No. 933707-00-7, commonly referred to as (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic amines, which are widely studied due to their diverse biological activities and synthetic versatility. The imidazo[1,2-b]pyrazole core of this molecule is particularly interesting, as it is known for its ability to coordinate with metal ions and participate in various chemical reactions.

Recent studies have highlighted the potential of (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine in the field of medicinal chemistry. Researchers have explored its role as a ligand in the synthesis of metalloporphyrins, which are used in drug delivery systems and catalytic processes. The methanamine group attached to the imidazo[1,2-b]pyrazole ring enhances the compound's ability to form stable complexes with transition metals, making it a valuable tool in coordination chemistry.

In addition to its coordination properties, this compound has shown promise in the development of novel materials for optoelectronic applications. The imidazo[1,2-b]pyrazole framework exhibits strong fluorescence properties under certain conditions, which can be exploited in the creation of advanced sensors and imaging agents. Recent experiments have demonstrated that when (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine is incorporated into polymer matrices, it significantly improves the material's light-emitting characteristics.

The synthesis of (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyrazole ring system. This is followed by methylation and subsequent functionalization to introduce the methanamine group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow reactors, which have shown potential for scaling up production.

One of the most exciting developments involving this compound is its application in drug discovery. The imidazo[1,2-b]pyrazole moiety has been identified as a potential scaffold for designing kinase inhibitors and other bioactive molecules. Preclinical studies have shown that derivatives of (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine exhibit selective inhibition against certain enzymes involved in cancer progression. These findings have sparked interest in further exploring its therapeutic potential.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of recent research. Scientists are investigating methods to reduce waste generation during its production and to enhance its biodegradability. Green chemistry principles are being applied to develop sustainable synthetic pathways for (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine, ensuring that its use aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, (1-methyl-1H-imidazo[1,2-b]pyrazol-6-yli)methanamine, with CAS No. 933707-00-, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in coordination chemistry, materials science, and medicinal research. As ongoing studies continue to uncover new aspects of its functionality and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.